Cas no 110310-26-4 (4,5-Dichloro-2-(o-tolyl)pyridazin-3(2H)-one)

• Product Name: 4,5-Dichloro-2-(o-tolyl)pyridazin-3(2H)-one
• CAS No: 110310-26-4
• MF: C₁₁H₈Cl₂N₂O
• MW: 255.10002040863
• CID: 3060070
• PubChem ID: 2986466
• Update Time: 2025-08-05

4,5-Dichloro-2-(o-tolyl)pyridazin-3(2H)-one Chemical and Physical Properties

Names and Identifiers

• 4,5-Dichloro-2-(o-tolyl)pyridazin-3(2H)-one
• SCHEMBL3039419
• CS-0366504
• 4,5-dichloro-2-(2-methylphenyl)pyridazin-3(2H)-one
• 4,5-dichloro-2-(2-methylphenyl)pyridazin-3-one
• 110310-26-4
• SR-01000302226
• SR-01000302226-1
• AKOS000313159
• STK350689
• 3(2H)-Pyridazinone, 4,5-dichloro-2-(2-methylphenyl)-
• 4,5-dichloro-2-(2-methylphenyl)-3(2H)-pyridazinone

• MDL： MFCD06196613
• Inchi： 1S/C11H8Cl2N2O/c1-7-4-2-3-5-9(7)15-11(16)10(13)8(12)6-14-15/h2-6H,1H3
• InChI Key： OLDGEJJVVDWNOW-UHFFFAOYSA-N
• SMILES： ClC1=C(C=NN(C1=O)C1C=CC=CC=1C)Cl

Computed Properties

• Exact Mass: 254.0013683Da
• Monoisotopic Mass: 254.0013683Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 32.7Ų

Additional information on 4,5-Dichloro-2-(o-tolyl)pyridazin-3(2H)-one

4,5-Dichloro-2-(o-tolyl)pyridazin-3(2H)-one: A Comprehensive Overview

4,5-Dichloro-2-(o-tolyl)pyridazin-3(2H)-one, also known by its CAS number 110310-26-4, is a fascinating compound with a unique chemical structure that has garnered significant attention in recent years. This compound belongs to the class of pyridazinones, which are known for their diverse biological activities and potential applications in various fields such as pharmacology and agrochemistry.

The molecular structure of 4,5-Dichloro-2-(o-tolyl)pyridazin-3(2H)-one consists of a pyridazine ring system with a ketone group at position 3 and two chlorine atoms at positions 4 and 5. The o-tolyl group attached at position 2 adds further complexity to the molecule, enhancing its electronic properties and potentially influencing its reactivity and bioavailability. This combination of structural features makes it an intriguing subject for both synthetic and applied research.

Recent studies have highlighted the potential of pyridazinones as scaffolds for drug discovery. For instance, researchers have explored the anti-inflammatory and antioxidant properties of similar compounds, suggesting that 4,5-Dichloro-2-(o-tolyl)pyridazin-3(2H)-one might exhibit analogous activities. These findings are particularly relevant in the context of developing novel therapeutic agents for chronic diseases such as neurodegenerative disorders and cardiovascular conditions.

In addition to its pharmacological potential, this compound has also been investigated for its role in agrochemical applications. Field trials have demonstrated that certain pyridazinone derivatives possess potent insecticidal and fungicidal activities, which could be harnessed to develop eco-friendly pesticides. The presence of chlorine atoms in the molecule may contribute to its stability and effectiveness in these applications.

The synthesis of 4,5-Dichloro-2-(o-tolyl)pyridazin-3(2H)-one involves a multi-step process that typically begins with the preparation of the pyridazine ring followed by functionalization at specific positions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and environmental impact. These improvements are crucial for scaling up production if the compound is to be commercialized.

Beyond its direct applications, this compound serves as a valuable model for studying chemical reactivity and molecular interactions. Computational studies have provided insights into its electronic structure and bonding patterns, which are essential for predicting its behavior in different chemical environments. Such studies are particularly useful in guiding further research into related compounds.

In conclusion, 4,5-Dichloro-2-(o-tolyl)pyridazin-3(2H)-one, with its unique structure and promising biological properties, represents a significant advancement in chemical research. As ongoing studies continue to uncover its potential applications, this compound is poised to play a vital role in both medicinal and agricultural sectors.